Cas no 1862482-28-7 (Ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate
• CAS No: 1862482-28-7
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6239742
• PubChem ID: 152032126
• Update Time: 2025-05-23

Ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1862482-28-7
• ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate
• EN300-4382565
• SCHEMBL23334312
• Ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C8H12N2O2S/c1-3-9-8-10-5-6(13-8)7(11)12-4-2/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： UMXVVAJFNLNASK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CN=C1NCC

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.5Ų

Additional information on Ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate

Ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate: A Comprehensive Overview

Ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate, also known by its CAS number 1862482-28-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of Ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate consists of a thiazole ring substituted with an ethyl amino group at position 2 and an ethoxycarbonyl group at position 5. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

The synthesis of Ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate involves a series of well-established organic reactions. Typically, the thiazole ring is formed through a condensation reaction between an amine and a thioamide or thiourea derivative. The substitution at position 2 with an ethyl amino group is achieved through nucleophilic substitution or amide coupling reactions. The carboxylic acid group at position 5 is then esterified with ethanol to yield the ethoxycarbonyl derivative. Recent advancements in catalytic methods have enabled the synthesis of this compound with higher yields and improved purity, making it more accessible for research and industrial applications.

Ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate has been extensively studied for its potential applications in drug discovery. Thiazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. Studies have shown that this compound exhibits potent inhibitory activity against certain enzymes involved in cancer progression. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy for cancer treatment. The ethoxycarbonyl group at position 5 enhances the compound's solubility and bioavailability, making it a promising candidate for further preclinical studies.

In addition to its therapeutic potential, Ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate has also found applications in agricultural chemistry. The compound has been investigated as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Field trials conducted in collaboration with agricultural research institutions have demonstrated its effectiveness in controlling invasive weed species without significant adverse effects on crop plants. This dual functionality underscores the versatility of this compound across multiple domains.

Recent studies have also explored the use of Ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Researchers have reported that thin films of this compound exhibit favorable charge transport characteristics, which could be harnessed in the development of flexible electronics and sensors. These findings open new avenues for exploring its utility beyond traditional pharmaceutical applications.

The structural versatility of Ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate allows for further functionalization to tailor its properties for specific applications. For example, substituting the ethoxycarbonyl group with other ester or amide functionalities can modulate its solubility and reactivity. Similarly, altering the substituents on the thiazole ring can enhance its biological activity or stability under different environmental conditions.

In conclusion, Ethyl 2-(ethylamino)-1,3-thiazole-5-carboxylate (CAS No. 1862482-28-7) is a multifaceted compound with promising applications in drug discovery, agriculture, and materials science. Its unique chemical structure and versatile functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge from cutting-edge studies, this compound is poised to play an increasingly important role in advancing scientific innovation across various industries.